Cas no 74649-90-4 (1,4,7,10,13-Pentaoxacyclopentadecane,2,2-dimethyl-)

1,4,7,10,13-Pentaoxacyclopentadecane,2,2-dimethyl- structure
74649-90-4 structure
Product Name:1,4,7,10,13-Pentaoxacyclopentadecane,2,2-dimethyl-
CAS No:74649-90-4
MF:C12H24O5
MW:248.315964698792
CID:568677
PubChem ID:12597912
Update Time:2025-04-19

1,4,7,10,13-Pentaoxacyclopentadecane,2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10,13-Pentaoxacyclopentadecane,2,2-dimethyl-
    • 2,2-Dimethyl-1,4,7,10,13-pentaoxacyclopentadecane
    • 1,4,7,10,13-Pentaoxacyclopentadecane, 2,2-dimethyl-
    • 2,2-Dimethyl-15-crown-5
    • DTXSID30225623
    • NS00037642
    • 8CX3GB2U9G
    • UNII-8CX3GB2U9G
    • 74649-90-4
    • EINECS 277-941-0
    • Inchi: 1S/C12H24O5/c1-12(2)11-16-8-7-14-4-3-13-5-6-15-9-10-17-12/h3-11H2,1-2H3
    • InChI Key: DFAFZVPNKONQTA-UHFFFAOYSA-N
    • SMILES: O1CCOCCOCCOCCOCC1(C)C

Computed Properties

  • Exact Mass: 248.16242
  • Monoisotopic Mass: 248.16237386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.1
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 0.956
  • Boiling Point: 346.8°C at 760 mmHg
  • Flash Point: 138.9°C
  • Refractive Index: 1.403
  • PSA: 46.15
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